Cas no 2171705-71-6 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopent-4-enoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopent-4-enoic acid
• CAS No: 2171705-71-6
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6362113
• PubChem ID: 165557049
• Update Time: 2025-10-22

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopent-4-enoic acid
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]pent-4-enoic acid
• EN300-1546017
• 2171705-71-6

• Inchi： 1S/C24H26N2O6/c1-2-7-21(23(29)30)26-22(28)12-15(27)13-25-24(31)32-14-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h2-6,8-11,15,20-21,27H,1,7,12-14H2,(H,25,31)(H,26,28)(H,29,30)
• InChI Key： JQPNKSQQWCRXOH-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NC(C(=O)O)CC=C)=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 125Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopent-4-enoic acid

Introduction to 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopent-4-enoic Acid (CAS No. 2171705-71-6)

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopent-4-enoic acid, a compound with the CAS number 2171705-71-6, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The presence of multiple functional groups, including an amide and a carboxylic acid moiety, alongside a fluorene-based aromatic ring, positions this molecule as a versatile intermediate in synthetic chemistry.

The< strong>fluorene moiety in the molecular structure of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopent-4-enoic acid is particularly noteworthy. Fluorene derivatives are widely recognized for their stability, luminescence properties, and biological activity. The incorporation of this group not only enhances the structural complexity of the compound but also opens up possibilities for its use in materials science and optoelectronic applications. Moreover, the< strong>methoxycarbonyl group serves as a protective group for the amino functionality, allowing for selective modifications and subsequent derivatization in synthetic pathways.

The< strong>3-hydroxybutanamidopent-4-enoic acid moiety introduces hydrophilic and basic characteristics to the molecule, making it amenable to various biological interactions. This segment is particularly interesting from a pharmacological perspective, as it can participate in hydrogen bonding networks and interact with biological targets such as enzymes and receptors. The presence of both hydroxyl and carboxylic acid groups further enhances the compound's reactivity, enabling diverse chemical modifications and functionalizations.

In recent years, there has been growing interest in developing novel molecules with enhanced pharmacological properties. The compound 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopent-4-enoic acid has been explored in several contexts, particularly in the design of bioactive molecules with potential therapeutic applications. For instance, studies have indicated that derivatives of this compound exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and metabolic disorders. These findings underscore the importance of understanding the structural determinants that govern biological activity.

The synthesis of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopent-4-enoic acid involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the protection of the amino group using a methoxycarbonyl moiety, followed by selective hydroxylation and subsequent formation of the enone ring system. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluorene fragment efficiently. These methodologies highlight the compound's complexity and the sophistication required for its preparation.

The< strong>CAS number 2171705-71-6 serves as a unique identifier for this compound, facilitating its recognition in scientific literature and patent databases. This standardized nomenclature is crucial for ensuring consistency in research communications and regulatory submissions. The CAS registry number also aids in tracking the compound's history of synthesis, applications, and any associated patents or publications.

From a computational chemistry perspective, molecular modeling studies have been conducted to elucidate the interactions between 2-4-({(9H-fluoren-9 -yl)methoxycarbonyl}amino)-3-hydroxybutanamidopent -4 -enoic acid and potential biological targets. These studies have provided insights into how different functional groups within the molecule contribute to its binding affinity and specificity. For example, simulations have revealed that the fluorene ring interacts favorably with hydrophobic pockets on protein surfaces, while the amide group forms hydrogen bonds with polar residues.

The< strong>pharmacokinetic properties of 2 -4-({(9H-fluoren -9 -yl)methoxycarbonyl}a mino)-3-hydroxybutanamidopent -4 -enoic acid are also of considerable interest. In vitro studies have examined its solubility, stability under various conditions, and metabolic degradation pathways. These assessments are critical for determining how well the compound might be absorbed, distributed, metabolized, and excreted by an organism. Understanding these parameters is essential for optimizing drug delivery systems and predicting potential side effects.

In conclusion, 2 -4-({(9H-fluoren -9 -yl)methoxycarbonyl}a mino)-3-hydroxybutanamidopent -4 -enoic acid (CAS No.< strong>2171705 -71 -6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for designing molecules with enhanced biological activity and therapeutic potential. As research continues to uncover new applications for this compound, it is likely to play an increasingly significant role in drug development efforts worldwide.